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Compound of Interest

Compound Name: GNE-272

Cat. No.: B15572429

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of GNE-272, a

potent and selective inhibitor of the bromodomains of CREB-binding protein (CBP) and E1A

binding protein p300 (EP300). These guidelines cover the solubility of GNE-272, preparation of

solutions for in vitro and in vivo experiments, and an overview of its mechanism of action.

Physicochemical Properties and Solubility
GNE-272 is a valuable chemical probe for studying the roles of CBP/EP300 bromodomains in

gene transcription and cellular processes. Proper handling and solubilization are critical for

obtaining reliable and reproducible experimental results.

Solubility Data
GNE-272 exhibits solubility in various common laboratory solvents. For in vitro assays,

Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing concentrated stock

solutions. For in vivo studies, several formulations have been developed to achieve appropriate

concentrations for administration.
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Solvent/Vehicle Solubility Application

DMSO 10 mM[1] In Vitro Stock Solutions

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (5.89 mM)[2] In Vivo Formulation

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (5.89 mM)[2] In Vivo Formulation

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (5.89 mM)[2] In Vivo Formulation

Experimental Protocols
In Vitro Stock Solution Preparation (10 mM in DMSO)
Objective: To prepare a 10 mM stock solution of GNE-272 in DMSO for use in cell-based

assays and other in vitro experiments.

Materials:

GNE-272 (MW: 424.48 g/mol )[3]

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Pre-weigh GNE-272: Accurately weigh the desired amount of GNE-272 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

4.245 mg of GNE-272.

Add DMSO: Add the calculated volume of DMSO to the tube containing the GNE-272
powder.
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Dissolve: Vortex the solution until the GNE-272 is completely dissolved. Gentle warming or

sonication can be used to aid dissolution if precipitation is observed.

Storage: Store the 10 mM stock solution in aliquots at -20°C for up to one year or at -80°C

for up to two years to minimize freeze-thaw cycles.

In Vivo Formulation Protocols
Objective: To prepare GNE-272 formulations suitable for in vivo administration. The following

are three established protocols that yield a clear solution of at least 2.5 mg/mL.

Protocol 1: PEG300/Tween-80 Formulation

Materials:

GNE-272

DMSO

PEG300

Tween-80

Saline solution (sterile)

Procedure:

Prepare the vehicle by mixing the components in the following order: 10% DMSO, 40%

PEG300, 5% Tween-80, and 45% Saline.

Add GNE-272 to the prepared vehicle to achieve the desired final concentration.

Vortex or sonicate until the compound is fully dissolved.

Protocol 2: SBE-β-CD Formulation

Materials:

GNE-272
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DMSO

20% SBE-β-CD (Sulfobutylether-β-cyclodextrin) in Saline

Procedure:

Prepare the vehicle by mixing 10% DMSO with 90% of a 20% SBE-β-CD in saline solution.

Add GNE-272 to the vehicle.

Ensure complete dissolution by vortexing or sonication.

Protocol 3: Corn Oil Formulation

Materials:

GNE-272

DMSO

Corn Oil

Procedure:

Prepare the vehicle by mixing 10% DMSO with 90% Corn Oil.

Add GNE-272 to the vehicle.

Mix thoroughly until a clear solution is obtained.

Note for In Vivo Preparations: It is recommended to prepare these formulations fresh on the

day of use.

Mechanism of Action and Signaling Pathway
GNE-272 is a potent and selective inhibitor of the bromodomains of CBP and EP300, with IC50

values of 0.02 µM and 0.03 µM, respectively. It exhibits high selectivity over other

bromodomains, including BRD4 (IC50 = 13 µM). By binding to the acetyl-lysine binding pocket
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of the CBP/EP300 bromodomains, GNE-272 displaces these proteins from chromatin, thereby

modulating gene expression.

One of the key pathways affected by GNE-272 is the TNF-α-induced NFκB signaling cascade.

Inhibition of CBP/EP300 bromodomains by GNE-272 has been shown to interfere with this

inflammatory pathway, leading to a reduction in the expression of pro-inflammatory cytokines

such as IL-1α and IL-1β.
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GNE-272 inhibits CBP/EP300, blocking TNF-α induced NF-κB signaling.

Experimental Workflow: GNE-272 Solution
Preparation
The following diagram outlines the general workflow for preparing GNE-272 solutions for

experimental use.
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Workflow for preparing GNE-272 solutions for experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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